Cas no 2092337-19-2 (tert-Butyl 6-chloro-2-fluoronicotinate)

• Product Name: tert-Butyl 6-chloro-2-fluoronicotinate
• CAS No: 2092337-19-2
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 6794229
• PubChem ID: 121232030
• Update Time: 2025-06-08

tert-Butyl 6-chloro-2-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• 2092337-19-2
• tert-Butyl 6-chloro-2-fluoronicotinate

• Inchi： 1S/C10H11ClFNO2/c1-10(2,3)15-9(14)6-4-5-7(11)13-8(6)12/h4-5H,1-3H3
• InChI Key： OFGXKCQCRAYPIO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)F)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.0462344g/mol
• Monoisotopic Mass: 231.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on tert-Butyl 6-chloro-2-fluoronicotinate

tert-Butyl 6-chloro-2-fluoronicotinate (CAS No. 2092337-19-2): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

tert-Butyl 6-chloro-2-fluoronicotinate (CAS No. 2092337-19-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is a member of the nicotinate family, characterized by the presence of a tert-butyl ester group, a chlorine atom, and a fluorine atom on the aromatic ring. The combination of these functional groups imparts distinct chemical properties that make it an attractive candidate for various research and development activities.

The synthesis of tert-Butyl 6-chloro-2-fluoronicotinate typically involves a multi-step process that begins with the preparation of the corresponding nicotinic acid derivative. One common approach is to start with 6-chloro-2-fluoronicotinic acid, which can be synthesized through the selective chlorination and fluorination of nicotinic acid. The resulting acid is then esterified using tert-butanol in the presence of a suitable catalyst, such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This method ensures high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of tert-Butyl 6-chloro-2-fluoronicotinate are well-documented in the literature. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it easy to handle and process in various chemical reactions and analytical techniques.

In terms of its reactivity, tert-Butyl 6-chloro-2-fluoronicotinate exhibits typical behavior for an ester-functionalized aromatic compound. It can undergo hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid. Additionally, the tert-butyl ester group can be selectively cleaved using mild acidic conditions, such as trifluoroacetic acid (TFA), to produce the free carboxylic acid without affecting other functional groups on the molecule. This property makes it an excellent intermediate for further synthetic transformations.

The presence of both chlorine and fluorine atoms on the aromatic ring imparts unique electronic and steric effects that influence the compound's reactivity and biological activity. Chlorine atoms are known to enhance electrophilic substitution reactions, while fluorine atoms can modulate electronic properties and improve metabolic stability. These features make tert-Butyl 6-chloro-2-fluoronicotinate particularly useful in the design of novel pharmaceuticals and agrochemicals.

Recent research has highlighted the potential applications of tert-Butyl 6-chloro-2-fluoronicotinate in medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. One notable example is its use as a precursor for developing selective inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in inflammation and pain pathways. The ability to fine-tune the structure through modifications at various positions on the aromatic ring allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

Beyond its medicinal applications, tert-Butyl 6-chloro-2-fluoronicotinate has also found use in other areas of chemical research. In materials science, it has been employed as a building block for constructing functional polymers with tailored properties. The versatility of this compound makes it an attractive candidate for developing materials with enhanced mechanical strength, thermal stability, and optical properties.

In conclusion, tert-Butyl 6-chloro-2-fluoronicotinate (CAS No. 2092337-19-2) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique combination of functional groups provides a robust platform for further synthetic exploration and application development. As research continues to uncover new insights into its properties and behavior, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.